Cas no 1501763-87-6 (1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-sulfonamide)

• Product Name: 1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-sulfonamide
• CAS No: 1501763-87-6
• MF: C₅H₆F₃N₃O₂S
• MW: 229.18024969101
• MDL: MFCD24088377
• CID: 5244577
• PubChem ID: 81339718
• Update Time: 2025-10-28

1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-sulfonamide, 1-(2,2,2-trifluoroethyl)-
• 1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-sulfonamide

• MDL： MFCD24088377
• Inchi： 1S/C5H6F3N3O2S/c6-5(7,8)3-11-2-4(1-10-11)14(9,12)13/h1-2H,3H2,(H2,9,12,13)
• InChI Key： PVRPNCDZWCAQNK-UHFFFAOYSA-N
• SMILES： N1(CC(F)(F)F)C=C(S(N)(=O)=O)C=N1

Additional information on 1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-sulfonamide

Introduction to 1-(2,2,2-Trifluoroethyl)-1H-Pyrazole-4-Sulfonamide (CAS No. 1501763-87-6)

The compound 1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-sulfonamide, identified by the CAS registry number CAS No. 1501763-87-6, is a chemically synthesized material with significant potential in various scientific and industrial applications. This compound belongs to the class of sulfonamides, which are widely recognized for their role in pharmaceuticals, agrochemicals, and advanced materials. The structure of this compound is characterized by a pyrazole ring substituted with a trifluoroethyl group at position 4 and a sulfonamide functional group at position 4. This unique combination of functional groups imparts distinctive chemical and physical properties to the molecule.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-sulfonamide. Researchers have explored various methodologies to optimize the synthesis process, including microwave-assisted synthesis and catalytic approaches. These methods not only enhance the yield but also improve the purity of the compound, making it suitable for high-quality applications in drug discovery and material science.

The chemical structure of CAS No. 1501763-87-6 is particularly interesting due to the presence of a trifluoroethyl group. This group introduces electron-withdrawing effects, which can significantly influence the electronic properties of the molecule. Such effects are crucial in determining the compound's reactivity in various chemical reactions and its biological activity when used as a drug candidate.

In terms of pharmacological applications, 1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-sulfonamide has shown promise as a potential lead compound in drug discovery programs targeting specific therapeutic areas. Recent studies have highlighted its ability to modulate key biological pathways associated with inflammatory diseases and neurodegenerative disorders. The sulfonamide group is known for its ability to act as a bioisostere for carboxylic acids or other functional groups, making it an attractive moiety in medicinal chemistry.

The pyrazole ring in this compound is another key structural feature that contributes to its versatility. Pyrazoles are heterocyclic compounds with two nitrogen atoms in their ring structure, which can exhibit diverse reactivity depending on substitution patterns. In this case, the substitution at position 4 with both a trifluoroethyl group and a sulfonamide group creates a highly functionalized molecule with potential for further chemical modification.

From an environmental perspective, understanding the fate and behavior of CAS No. 1501763-87-6 in various ecosystems is essential for ensuring its safe use and disposal. Recent studies have focused on assessing its biodegradability and potential toxicity to aquatic organisms. These studies are critical for regulatory compliance and sustainable practices in chemical manufacturing.

In conclusion, 1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-sulfonamide (CAS No. 1501763-87-6) represents an intriguing compound with multifaceted applications across different scientific domains. Its unique structure and functional groups make it a valuable tool for researchers exploring new drug candidates or advanced materials. Continued research into its synthesis optimization, biological activity, and environmental impact will undoubtedly unlock further potential for this compound in various industries.